Cas no 65452-73-5 (1H-Indazole, 3-(4-methylphenyl)-)
65452-73-5 structure
Product Name:1H-Indazole, 3-(4-methylphenyl)-
CAS No:65452-73-5
MF:C14H12N2
MW:208.258482933044
CID:399237
PubChem ID:9877732
Update Time:2025-04-19
1H-Indazole, 3-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole, 3-(4-methylphenyl)-
- 3-(4-methylphenyl)-1H-indazole
- Z2049928013
- SCHEMBL4480025
- 65452-73-5
- 3-(p-Tolyl)-1H-indazole
- OZYXNTJTACSVPK-UHFFFAOYSA-N
- DTXSID10432196
-
- Inchi: 1S/C14H12N2/c1-10-6-8-11(9-7-10)14-12-4-2-3-5-13(12)15-16-14/h2-9H,1H3,(H,15,16)
- InChI Key: OZYXNTJTACSVPK-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C(C2C=CC(C)=CC=2)=N1
Computed Properties
- Exact Mass: 208.100048391g/mol
- Monoisotopic Mass: 208.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 28.7Ų
1H-Indazole, 3-(4-methylphenyl)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
65452-73-5 (1H-Indazole, 3-(4-methylphenyl)-) Related Products
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- 1175793-77-7(3-(M-Tolyl)-1H-indazol-5-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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